
Application Notes and Protocols for NSC745885
in In Vivo Mouse Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NSC745885

Cat. No.: B1680396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo use of NSC745885 in

mouse models, with a focus on oncology research. The protocols and data presented are

based on established preclinical studies.

Mechanism of Action
NSC745885 is a novel anti-tumor agent that selectively targets cancer cells.[1] Its primary

mechanism of action involves the downregulation of Enhancer of zeste homolog 2 (EZH2)

through proteasome-mediated degradation.[1] Additionally, NSC745885 has been shown to

decrease the expression of the X-linked inhibitor of apoptosis protein (XIAP), a key regulator of

apoptosis, leading to increased cancer cell death.[1]

Quantitative Data Summary
The following table summarizes the dosage and administration of NSC745885 in a preclinical

mouse model of tongue cancer.
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Parameter Details Reference

Compound NSC745885 [1]

Animal Model
Eight-week-old NOD/SCID

(NOD.CB17-Prkdcscid/J) mice
[1]

Tumor Model

Xenograft of human tongue

squamous cell carcinoma

(SAS cells)

[1]

Dosage 2 mg/kg body weight [1]

Administration Route Intraperitoneal (i.p.) injection [1]

Frequency Once daily [1]

Duration 10 days [1]

Formulation
Suspension (Vehicle details

may vary, see protocol below)
[1]

Experimental Protocols
This section outlines a detailed protocol for a typical in vivo efficacy study of NSC745885 in a

mouse xenograft model.

1. Animal Model and Husbandry:

Use immunodeficient mice, such as NOD/SCID, to prevent rejection of human tumor
xenografts.
House animals in a pathogen-free environment with controlled temperature, humidity, and a
12-hour light/dark cycle.
Provide ad libitum access to sterile food and water.
Allow for an acclimatization period of at least one week before the start of the experiment.

2. Cell Culture and Tumor Inoculation:

Culture human tongue cancer cells (e.g., SAS cells) under standard conditions (e.g., DMEM,
10% FBS, 1% penicillin-streptomycin at 37°C, 5% CO2).
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Harvest cells during the logarithmic growth phase and resuspend in a suitable medium (e.g.,
sterile PBS) for injection.
Subcutaneously inoculate the desired number of cells (e.g., 1 x 10^6 cells in 100 µL) into the
flank of each mouse.

3. NSC745885 Formulation and Administration:

Formulation: As NSC745885 is poorly soluble in aqueous solutions, a suspension is typically
used.[1] A common approach for similar compounds involves vehicles such as:
Dimethyl sulfoxide (DMSO)
Polyethylene glycol (PEG)
Cremophor EL
A suggested starting point for vehicle formulation could be a mixture of DMSO and PEG,
further diluted with sterile saline or PBS. It is critical to perform solubility and stability testing
for the specific batch of NSC745885.
Administration: Administer NSC745885 via intraperitoneal injection at a dosage of 2 mg/kg
body weight. The injection volume should be kept consistent (e.g., 100-200 µL).

4. Experimental Timeline and Monitoring:

Begin treatment when tumors reach a palpable size (e.g., 50-100 mm³).
Administer NSC745885 or vehicle control daily for the duration of the study (e.g., 10 days).
Monitor tumor growth by measuring tumor dimensions with calipers at regular intervals (e.g.,
every 2-3 days). Tumor volume can be calculated using the formula: (Length x Width²) / 2.
Monitor animal health daily, including body weight, food and water intake, and any signs of
toxicity.

5. Endpoint and Tissue Collection:

The experiment can be terminated when tumors in the control group reach a predetermined
size or at the end of the treatment period.
Euthanize mice according to institutional guidelines.
Excise tumors and measure their final weight.
Tissues can be flash-frozen in liquid nitrogen for molecular analysis or fixed in formalin for
histological examination.
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Caption: NSC745885 signaling pathway in cancer cells.
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Caption: In vivo experimental workflow for NSC745885.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for NSC745885 in In
Vivo Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680396#nsc745885-dosage-for-in-vivo-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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